2-[1-(4-fluorobenzyl)-4-(2-quinolinylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]-4-(quinolin-2-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H26FN3O/c24-20-8-5-18(6-9-20)15-27-13-12-26(17-22(27)11-14-28)16-21-10-7-19-3-1-2-4-23(19)25-21/h1-10,22,28H,11-17H2
• InChI Key: NXRVPIFUPDVHRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CC2=NC3=CC=CC=C3C=C2)CCO)CC4=CC=C(C=C4)F
• Molecular Formula: C23H26FN3O
• Molecular Weight: 379.5 g/mol

Description

2-[1-(4-fluorobenzyl)-4-(2-quinolinylmethyl)-2-piperazinyl]ethanol, also known as FQ-11, is a chemical compound that has been studied for its potential use in scientific research. It is a piperazine-based compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

The mechanism of action of 2-[1-(4-fluorobenzyl)-4-(2-quinolinylmethyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. It may also affect other neurotransmitter systems, such as the dopamine and norepinephrine systems.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of calcium ion channels, and inhibition of platelet aggregation. It has also been shown to have anti-inflammatory effects, and may play a role in the regulation of the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(4-fluorobenzyl)-4-(2-quinolinylmethyl)-2-piperazinyl]ethanol in lab experiments is its high purity and stability, which allows for consistent and reliable results. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research involving 2-[1-(4-fluorobenzyl)-4-(2-quinolinylmethyl)-2-piperazinyl]ethanol. One area of interest is its potential use as a therapeutic agent for anxiety and depression. Another area of interest is its potential use in the study of platelet function and cardiovascular disease. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Scientific Research Applications

2-[1-(4-fluorobenzyl)-4-(2-quinolinylmethyl)-2-piperazinyl]ethanol has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as anti-inflammatory and antiplatelet effects.